Cas no 736970-78-8 (Ethyl 2-(2-chlorophenyl)methyl-1,3-thiazole-4-carboxylate)

• Product Name: Ethyl 2-(2-chlorophenyl)methyl-1,3-thiazole-4-carboxylate
• CAS No: 736970-78-8
• MF: C₁₃H₁₂ClNO₂S
• MW: 281.757881164551
• CID: 2126121
• PubChem ID: 58958536
• Update Time: 2025-04-21

Ethyl 2-(2-chlorophenyl)methyl-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(2-chlorophenyl)methyl]-1,3-thiazole-4-carboxylate
• 4-Thiazolecarboxylic acid, 2-[(2-chlorophenyl)methyl]-, ethyl ester
• 736970-78-8
• DB-307932
• SCHEMBL5216804
• ethyl2-[(2-chlorophenyl)methyl]-1,3-thiazole-4-carboxylate
• BS-32744
• Ethyl 2-(2-chlorophenyl)methyl-1,3-thiazole-4-carboxylate

• Inchi： 1S/C13H12ClNO2S/c1-2-17-13(16)11-8-18-12(15-11)7-9-5-3-4-6-10(9)14/h3-6,8H,2,7H2,1H3
• InChI Key： CYWOZMNMBLNAQJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC1=NC(C(=O)OCC)=CS1

Computed Properties

• Exact Mass: 281.0277275Da
• Monoisotopic Mass: 281.0277275Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 403.5±30.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 2-(2-chlorophenyl)methyl-1,3-thiazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives